Cas no 874594-85-1 (2-Chloro-N-Ethyl-N-{(Thiophen-2-Ylmethyl)CarbamoylMethyl}Acetamide)

• Product Name: 2-Chloro-N-Ethyl-N-{(Thiophen-2-Ylmethyl)CarbamoylMethyl}Acetamide
• CAS No: 874594-85-1
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• MDL: MFCD07690493
• CID: 2627423
• PubChem ID: 7131773
• Update Time: 2025-04-21

2-Chloro-N-Ethyl-N-{(Thiophen-2-Ylmethyl)CarbamoylMethyl}Acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-ethyl-N-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}acetamide
• N-[[5-(2-CHLOROPROPANOYL)-2-FURYL]METHYL]ACETAMIDE
• 2-chloro-N-ethyl-N-{[(thiophen-2-ylmethyl)carbamoyl]methyl}acetamide
• 2-[(2-chloroacetyl)-ethylamino]-N-(thiophen-2-ylmethyl)acetamide
• NE18595
• 2-Chloro-N-ethyl-N-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)acetamide
• CS-0239757
• Z147433148
• 2-chloro-N-ethyl-N-({[(thiophen-2-yl)methyl]carbamoyl}methyl)acetamide
• EN300-21858
• 874594-85-1
• AKOS001177162
• 2-Chloro-N-Ethyl-N-{(Thiophen-2-Ylmethyl)CarbamoylMethyl}Acetamide

• MDL： MFCD07690493
• Inchi： 1S/C11H15ClN2O2S/c1-2-14(11(16)6-12)8-10(15)13-7-9-4-3-5-17-9/h3-5H,2,6-8H2,1H3,(H,13,15)
• InChI Key： IWMHRSUQUFCOTK-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC(NCC1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 274.0542766 g/mol
• Monoisotopic Mass: 274.0542766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6
• Molecular Weight: 274.77